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Compound of Interest

Compound Name: Tomentosin

Cat. No.: B1222141 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical compounds are paramount to ensuring laboratory safety and

environmental protection. This document provides a comprehensive guide to the proper

disposal procedures for Tomentosin, a sesquiterpene lactone used in research.

While Tomentosin is shipped as a non-hazardous chemical for research purposes, the

absence of a specific Safety Data Sheet (SDS) necessitates a cautious approach to its

disposal.[1] The following procedures are based on established best practices for the

management of hazardous chemical waste and are designed to provide immediate, essential

safety and logistical information.

I. Understanding the Compound: Tomentosin Data
Tomentosin is a naturally occurring sesquiterpene lactone with recognized anti-inflammatory

and anticancer properties.[1] Although specific toxicity data is limited, related compounds in the

sesquiterpene lactone class are known to be irritating to the gastrointestinal tract and can be

toxic to livestock. Therefore, treating Tomentosin with a high degree of caution is crucial.
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Property Information Source

Chemical Name Tomentosin MedKoo Biosciences[1]

CAS Number 33649-15-9 MedKoo Biosciences[1]

Molecular Formula C15H20O3 PubChem[2]

Molecular Weight 248.32 g/mol PubChem[2]

Appearance Solid powder MedKoo Biosciences[1]

Storage

Short term (days to weeks) at

0-4°C; Long term (months to

years) at -20°C.

MedKoo Biosciences[1]

Shipping

Shipped under ambient

temperature as a non-

hazardous chemical.

MedKoo Biosciences[1]

II. Experimental Protocol: Step-by-Step Disposal
Procedure
The following protocol outlines the necessary steps for the safe disposal of Tomentosin and

any contaminated materials. This procedure is designed to comply with general laboratory

safety standards and hazardous waste regulations.

1. Personal Protective Equipment (PPE):

Eye Protection: Always wear chemical safety goggles.

Hand Protection: Wear nitrile or other chemically resistant gloves.

Body Protection: A lab coat is mandatory.

2. Waste Segregation and Collection:

Solid Waste:
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Collect all solid Tomentosin waste, including unused product and contaminated items

(e.g., weigh boats, contaminated paper towels), in a designated, leak-proof, and clearly

labeled hazardous waste container.

The container should be made of a material compatible with organic compounds.

Liquid Waste:

If Tomentosin has been dissolved in a solvent, collect the solution in a separate, sealed,

and clearly labeled hazardous waste container.

Do not mix with other solvent waste streams unless compatibility has been confirmed.

Sharps:

Any sharps (e.g., needles, Pasteur pipettes) contaminated with Tomentosin must be

disposed of in a designated sharps container for hazardous waste.

3. Labeling of Waste Containers:

All waste containers must be clearly labeled with the words "Hazardous Waste."

The label must include:

The full chemical name: "Tomentosin"

The concentration and quantity of the waste.

The date of accumulation.

The name of the principal investigator or laboratory supervisor.

4. Storage of Waste:

Store hazardous waste containers in a designated, secure area away from general

laboratory traffic.

Ensure the storage area is well-ventilated.
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Do not store incompatible waste types together.

5. Final Disposal:

Arrange for the collection of the hazardous waste by your institution's Environmental Health

and Safety (EHS) department or a licensed hazardous waste disposal contractor.

Never dispose of Tomentosin down the drain or in the regular trash.

III. Visualizing the Disposal Workflow
To further clarify the disposal process, the following diagram illustrates the logical workflow for

the proper management of Tomentosin waste.
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Tomentosin Disposal Workflow
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Caption: A flowchart outlining the key steps for the proper and safe disposal of Tomentosin
waste.

By adhering to these procedures, laboratory professionals can ensure the safe handling and

disposal of Tomentosin, thereby protecting themselves, their colleagues, and the environment.

Always consult your institution's specific guidelines for hazardous waste management.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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